Cas no 1158292-10-4 (2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride)

• Product Name: 2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride
• CAS No: 1158292-10-4
• MF: C₁₁H₁₇Cl₂N₃
• MW: 262.178780317307
• MDL: MFCD11696362
• CID: 4681803
• Update Time: 2025-06-13

2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride
• 2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride

• MDL： MFCD11696362
• Inchi： 1S/C11H15N3.2ClH/c1-7-3-4-9-11(8(7)2)14-10(13-9)5-6-12;;/h3-4H,5-6,12H2,1-2H3,(H,13,14);2*1H
• InChI Key： NNTCNPJEYHDSTN-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(CCN)=NC2C(C)=C(C)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 195
• Topological Polar Surface Area: 54.7

2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride

Comprehensive Overview of 2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine Dihydrochloride (CAS No. 1158292-10-4)

2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride (CAS No. 1158292-10-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its benzimidazole core and ethylamine side chain, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The benzimidazole moiety in 2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride is a critical feature, as it is known for its role in modulating enzyme activity and receptor interactions. This has led to increased interest in its potential use in designing novel therapeutics, especially in areas like oncology and neurology. The dihydrochloride salt form enhances its solubility, making it more suitable for experimental and formulation purposes.

In recent years, the demand for high-purity research chemicals like CAS No. 1158292-10-4 has surged, driven by advancements in high-throughput screening and drug discovery. Scientists frequently search for reliable suppliers and detailed synthetic protocols to ensure reproducibility in their studies. Additionally, the compound’s stability under various conditions is a common topic of discussion in academic forums and research publications.

Another area of interest is the compound’s potential role in epigenetic research. With the growing focus on gene regulation and small-molecule modulators, 2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride is being explored for its ability to interact with DNA-binding proteins. This aligns with the broader trend of targeting epigenetic mechanisms for therapeutic intervention, a hot topic in modern pharmacology.

From a technical perspective, the synthesis and characterization of CAS No. 1158292-10-4 require meticulous attention to detail. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. Researchers often seek optimized analytical methods to streamline their workflows, reflecting the compound’s importance in precision-driven applications.

In summary, 2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride represents a versatile tool in contemporary scientific research. Its unique chemical properties and broad applicability make it a subject of ongoing investigation, particularly in the realms of drug development and molecular biology. As the scientific community continues to uncover its potential, this compound is poised to remain a key player in cutting-edge research initiatives.